Cas no 1807224-19-6 (4-Bromomethyl-2-hydroxy-3-nitropyridine)
4-Bromomethyl-2-hydroxy-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromomethyl-2-hydroxy-3-nitropyridine
-
- Inchi: 1S/C6H5BrN2O3/c7-3-4-1-2-8-6(10)5(4)9(11)12/h1-2H,3H2,(H,8,10)
- InChI Key: PPFLXXUTKCUWLB-UHFFFAOYSA-N
- SMILES: BrCC1C=CNC(C=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 290
- XLogP3: 0.4
- Topological Polar Surface Area: 74.9
4-Bromomethyl-2-hydroxy-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012134-250mg |
4-Bromomethyl-2-hydroxy-3-nitropyridine |
1807224-19-6 | 95% | 250mg |
$999.60 | 2022-03-31 | |
| Alichem | A029012134-1g |
4-Bromomethyl-2-hydroxy-3-nitropyridine |
1807224-19-6 | 95% | 1g |
$2,750.25 | 2022-03-31 |
4-Bromomethyl-2-hydroxy-3-nitropyridine Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Bromomethyl-2-hydroxy-3-nitropyridine
Introduction to 4-Bromomethyl-2-hydroxy-3-nitropyridine (CAS No. 1807224-19-6)
4-Bromomethyl-2-hydroxy-3-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1807224-19-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Bromomethyl-2-hydroxy-3-nitropyridine, including the presence of a bromomethyl group, a hydroxyl group, and a nitro group, make it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures.
The bromomethyl substituent at the 4-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce pharmacophoric elements into drug candidates. The hydroxyl group at the 2-position and the nitro group at the 3-position contribute additional layers of reactivity and influence the electronic properties of the molecule. The nitro group, while typically known for its role as an oxidizing agent, can also be reduced to an amine, providing another pathway for structural diversification.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their demonstrated efficacy across various therapeutic areas. 4-Bromomethyl-2-hydroxy-3-nitropyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have highlighted its utility in generating compounds with potential antimicrobial and anti-inflammatory properties. The nitro group, in particular, has been investigated for its ability to modulate redox-sensitive signaling pathways, which are implicated in numerous diseases.
One of the most compelling aspects of 4-Bromomethyl-2-hydroxy-3-nitropyridine is its role in fragment-based drug discovery. Fragment-based approaches leverage small molecules with modest individual affinities to identify lead compounds through iterative optimization. The structural motifs present in this compound make it an attractive scaffold for generating fragments that can interact with biological targets. Researchers have utilized 4-Bromomethyl-2-hydroxy-3-nitropyridine to develop libraries of derivatives that have been screened against protein kinases, which are key enzymes involved in cancer progression and other diseases.
The synthesis of 4-Bromomethyl-2-hydroxy-3-nitropyridine itself is an intriguing challenge that has been addressed through multiple methodologies. One common approach involves the bromination of a pre-existing pyridine derivative followed by nitration and hydroxylation steps. Alternatively, direct functionalization strategies have been explored, leveraging palladium-catalyzed cross-coupling reactions to introduce the bromomethyl group efficiently. These synthetic routes highlight the compound's significance as a synthetic intermediate and underscore the ingenuity required to access complex heterocycles like this one.
The electronic and steric properties of 4-Bromomethyl-2-hydroxy-3-nitropyridine contribute to its versatility as a pharmacophore. The nitro group exerts an electron-withdrawing effect, which can influence both the reactivity and binding affinity of the molecule when interacting with biological targets. Simultaneously, the hydroxyl group can participate in hydrogen bonding interactions, further enhancing binding specificity. These features have been exploited in designing molecules that exhibit high selectivity for particular enzymes or receptors.
Recent advances in computational chemistry have further accelerated the use of 4-Bromomethyl-2-hydroxy-3-nitropyridine in drug discovery efforts. Molecular modeling techniques allow researchers to predict how modifications to this scaffold might affect binding affinity and metabolic stability. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of derivatives generated from this core structure. This interdisciplinary approach has led to several promising candidates entering preclinical development pipelines.
The potential applications of derivatives derived from 4-Bromomethyl-2-hydroxy-3-nitropyridine extend beyond oncology. Researchers have explored its utility in developing treatments for neurological disorders, where modulation of neurotransmitter signaling is often critical. Additionally, its structural framework has been adapted into compounds targeting infectious diseases caused by bacteria and viruses. The ability to fine-tune the properties of these derivatives through medicinal chemistry interventions ensures that 4-Bromomethyl-2-hydroxy-3-nitropyridine remains a cornerstone of modern drug design strategies.
In conclusion,4-Bromomethyl-2-hydroxy-3-nitropyridine (CAS No. 1807224-19-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it an invaluable intermediate for synthetic chemists and pharmacologists alike. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,4-Bromomethyl-2-hydroxy-3-nitropyridine will undoubtedly continue to play a pivotal role in shaping future generations of pharmaceuticals.
1807224-19-6 (4-Bromomethyl-2-hydroxy-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)